2-Methoxy-3,5-dimethyl-2,4,6-triphenyl-2H-pyran

• CAS No.: 79888-98-5
• Molecular Formula: C26H24O2
• Molecular Weight: 368.5 g/mol
• IUPAC Name: 2-methoxy-3,5-dimethyl-2,4,6-triphenylpyran
• InChI: InChI=1S/C26H24O2/c1-19-24(21-13-7-4-8-14-21)20(2)26(27-3,23-17-11-6-12-18-23)28-25(19)22-15-9-5-10-16-22/h4-18H,1-3H3
• InChI Key: IEMHEMYIFXXNAN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC(C(=C1C2=CC=CC=C2)C)(C3=CC=CC=C3)OC)C4=CC=CC=C4

Description

2-Methoxy-3,5-dimethyl-2,4,6-triphenyl-2H-pyran is a heterocyclic organic compound that belongs to the class of 2H-pyrans. This compound is characterized by its unique structure, which includes a pyran ring substituted with methoxy, dimethyl, and triphenyl groups. The presence of these substituents imparts distinct chemical and physical properties to the compound, making it of interest in various fields of scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methoxy-3,5-dimethyl-2,4,6-triphenyl-2H-pyran typically involves multi-step organic reactions. One common method includes the condensation of appropriate aldehydes with ketones in the presence of a base, followed by cyclization to form the pyran ring. The reaction conditions often require controlled temperatures and the use of catalysts to ensure high yields and purity of the final product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in its pure form .

Chemical Reactions Analysis

Types of Reactions

2-Methoxy-3,5-dimethyl-2,4,6-triphenyl-2H-pyran undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into alcohols or other reduced forms.

Substitution: The methoxy and phenyl groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles for substitution reactions. The reaction conditions vary depending on the desired transformation, often requiring specific solvents, temperatures, and catalysts .

Major Products Formed

The major products formed from these reactions depend on the type of reaction and the reagents used. For example, oxidation may yield ketones, while substitution reactions can introduce new functional groups into the pyran ring .

Scientific Research Applications

2-Methoxy-3,5-dimethyl-2,4,6-triphenyl-2H-pyran has several applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-Methoxy-3,5-dimethyl-2,4,6-triphenyl-2H-pyran involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the context in which the compound is used .

Comparison with Similar Compounds

Similar Compounds

2,4,6-Trimethyl-2H-pyran: Similar in structure but lacks the methoxy and phenyl groups.

2-Methoxy-3,5-dimethyl-2H-pyran: Similar but without the triphenyl substitution.

2,4,6-Triphenyl-2H-pyran: Lacks the methoxy and dimethyl groups.

Uniqueness

The uniqueness of 2-Methoxy-3,5-dimethyl-2,4,6-triphenyl-2H-pyran lies in its combination of substituents, which impart distinct chemical properties and reactivity. This makes it a valuable compound for specific applications where these properties are desired .